![molecular formula C6H7N3O2 B3239941 6,7-dihydro-5H-2,1,3-benzoxadiazol-4-one oxime CAS No. 142328-15-2](/img/structure/B3239941.png)
6,7-dihydro-5H-2,1,3-benzoxadiazol-4-one oxime
Overview
Description
“6,7-dihydro-5H-2,1,3-benzoxadiazol-4-one oxime” is a chemical compound . It is a derivative of 7-nitro-2,1,3-benzoxadiazole (NBD) compounds . These compounds are synthesized and characterized as very efficient inhibitors of glutathione .
Molecular Structure Analysis
The InChI code for “6,7-dihydro-5H-2,1,3-benzoxadiazol-4-one oxime” is1S/C6H7N3O2/c10-7-4-2-1-3-5-6(4)9-11-8-5/h4H,1-3H2
. This provides a standardized way to represent the compound’s molecular structure. Physical And Chemical Properties Analysis
The molecular weight of “6,7-dihydro-5H-2,1,3-benzoxadiazol-4-one oxime” is 138.13 . It is a white solid .Scientific Research Applications
Cancer Treatment
This compound has been identified as a potential Selective Estrogen Receptor Degrader (SERD) . SERDs are used in the treatment of cancer, particularly breast cancer. They work by shutting down the estrogen receptor alpha (ERα) signaling by removing ERα from the tumor cells . This is particularly important as ERα is expressed in 50-80% of breast tumors .
Metabolic Disease Treatment
Abnormal ERα, which this compound targets, can lead to metabolic diseases . Therefore, it could potentially be used in the treatment of these conditions.
Cardiovascular Disease Treatment
Similarly, abnormal ERα can also lead to cardiovascular diseases . This suggests another potential application of this compound in treating such diseases.
Neurodegenerative Disease Treatment
The compound could potentially be used in the treatment of neurodegenerative diseases, which can also be caused by abnormal ERα .
Drug Development
The compound could be used in the development of new drugs, particularly those targeting the estrogen receptors .
Research Tool
Given its interaction with estrogen receptors, this compound could be used as a research tool in the study of these receptors and their role in various diseases .
properties
IUPAC Name |
(NZ)-N-(6,7-dihydro-5H-2,1,3-benzoxadiazol-4-ylidene)hydroxylamine | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H7N3O2/c10-7-4-2-1-3-5-6(4)9-11-8-5/h10H,1-3H2/b7-4- | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MPQCYPOGJHSLHA-DAXSKMNVSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2=NON=C2C(=NO)C1 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1CC2=NON=C2/C(=N\O)/C1 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H7N3O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
153.14 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
6,7-dihydro-5H-2,1,3-benzoxadiazol-4-one oxime |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.